molecular formula C7H15FO B8588281 (-)-2-Fluoroheptanol

(-)-2-Fluoroheptanol

Cat. No. B8588281
M. Wt: 134.19 g/mol
InChI Key: UEBHTEIKXIPNGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(-)-2-Fluoroheptanol is a useful research compound. Its molecular formula is C7H15FO and its molecular weight is 134.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality (-)-2-Fluoroheptanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (-)-2-Fluoroheptanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(-)-2-Fluoroheptanol

Molecular Formula

C7H15FO

Molecular Weight

134.19 g/mol

IUPAC Name

2-fluoroheptan-1-ol

InChI

InChI=1S/C7H15FO/c1-2-3-4-5-7(8)6-9/h7,9H,2-6H2,1H3

InChI Key

UEBHTEIKXIPNGN-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(CO)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1.14 g (10.0 mM) of (+)-1,2-epoxyheptane ([α]D +15.1° (neat)) in 5 ml of dry ether was quickly added dropwise into ice-cooled 2 ml of hydrogen fluoride/pyridine. After the addition, the mixture was stirred for 30 minutes in an ice bath, followed by addition of 10 ml of cold water and 3 times of extraction with 10 ml of ether. The extract liquid was washed 3 times with 10 ml of 1N-sodium carbonate, followed by drying with anhydrous magnesium sulfate, removal of ether by vacuum distillation and distillation with Kugelrohr distillation apparatus, to obtain 0.492 g of crude (-)-2-fluoroheptanol. Further, by repeating the above operations, 1.35 g of the crude product was obtained and rectified by means of a Claisen flask to obtain 0.80 g (600 mM) of objective (-)-2-fluoroheptanol. Yield: 20.0%. The product showed the following properties:
Quantity
1.14 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three

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